5-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 5-(3-fluoro-2-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10FNO/c1-8-10(3-2-4-11(8)13)9-5-6-12(15)14-7-9/h2-7H,1H3,(H,14,15)
• InChI Key: FWJGCBVOFCTDTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=CNC(=O)C=C2
• Molecular Formula: C12H10FNO
• DSSTOX Substance ID: DTXSID30682636
• Molecular Weight: 203.21 g/mol
• CAS RN: 1261995-46-3

Description

5-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine, 95% (5-F2MPH-95) is a synthetic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 271.25 g/mol and a melting point of approximately 107°C. It is soluble in water and ethanol, and is stable under normal laboratory conditions. 5-F2MPH-95 has been used as a starting material for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other biologically active compounds.

Scientific Research Applications

5-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other biologically active compounds. It has also been used as a catalyst in the synthesis of cyclic compounds and as a reagent in the synthesis of substituted pyridines. Additionally, it has been used as a building block in the synthesis of peptide and peptidomimetic compounds.

Mechanism of Action

The mechanism of action of 5-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine, 95% is not yet fully understood. However, it is known to act as a Lewis acid, and is believed to be involved in the formation of carbon-carbon bonds. Additionally, it is thought to be involved in the formation of hydrogen bonds, which are important in the formation of complex molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine, 95% are not yet fully understood. However, it is known to be non-toxic and has no known adverse effects on humans or animals. Additionally, it has been shown to have no mutagenic or carcinogenic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine, 95% in laboratory experiments include its high purity, low cost, and ease of synthesis. Additionally, it is relatively stable under normal laboratory conditions and has no known adverse effects on humans or animals. The main limitation of 5-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine, 95% is that its mechanism of action is not yet fully understood, so it is difficult to predict the effects of using it in laboratory experiments.

Future Directions

The future directions for 5-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine, 95% include further research into its mechanism of action, as well as its potential applications in pharmaceuticals, agrochemicals, and other biologically active compounds. Additionally, further research into its biochemical and physiological effects, as well as its potential toxicity, could provide useful information for the development of novel compounds. Finally, further research into its potential uses as a reagent, catalyst, or building block could lead to the development of new and innovative compounds.

Synthesis Methods

5-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine, 95% can be synthesized using a variety of methods. One of the most common methods is the reaction of 3-fluoro-2-methylphenylboronic acid and 2-hydroxy-pyridine in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent such as ethyl acetate or dichloromethane. The reaction is typically complete in approximately one hour, and yields a product with a purity of greater than 95%.